(3As,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one

• IUPAC Name: (3aS,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
• InChI: InChI=1S/C17H17ClO5/c18-10-2-1-3-12(6-10)22-9-11(19)4-5-13-14-7-17(21)23-16(14)8-15(13)20/h1-6,13-16,20H,7-9H2/b5-4+/t13-,14-,15-,16+/m0/s1
• InChI Key: XXGFPZBCEVCZAR-MFKHIYSLSA-N
• Canonical SMILES: C1C(C(C2C1OC(=O)C2)C=CC(=O)COC3=CC(=CC=C3)Cl)O
• Isomeric SMILES: C1[C@@H]([C@H]([C@H]2[C@@H]1OC(=O)C2)/C=C/C(=O)COC3=CC(=CC=C3)Cl)O
• Molecular Formula: C17H17ClO5
• Molecular Weight: 336.8 g/mol

Description

(3As,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one is a useful research compound. Its molecular formula is C17H17ClO5 and its molecular weight is 336.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3As,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3As,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Enantioselective Synthesis and Applications in HIV-1 Protease Inhibitors :

  • A study by Ghosh and Takayama (2008) described an optically active synthesis of a related compound, cyclopentyltetrahydrofuran (Cp-THF), which is a high-affinity nonpeptidyl ligand for HIV protease inhibitor 2. The synthesis utilized commercially available starting materials and key reactions like oxymercuration or bromohydrin reaction (Ghosh & Takayama, 2008).

• Chiral Resolution and Absolute Configuration Determination :

  • Nemoto et al. (2004) conducted research on the chiral resolution and determination of the absolute configuration of 2-alkanols using a derivative of cyclopenta[b]furan. They achieved high chemical yields and easy separability of diastereomeric mixtures (Nemoto et al., 2004).

• Synthesis of Grisane System and X-ray Crystallographic Examination :

  • A study by Ahbab et al. (1976) involved the synthesis of the grisane system, including compounds related to cyclopenta[b]furan-2-one. This study included an X-ray crystallographic examination for structural elucidation (Ahbab et al., 1976).

• Antimicrobial and Analgesic Activities of Derivatives :

  • Pulina et al. (2009) reported the synthesis of derivatives that exhibit moderate anti-inflammatory, analgesic, and antimicrobial activities. These compounds were synthesized using various reactions involving related furan derivatives (Pulina et al., 2009).

• Synthesis of Cyclopentanoids and Derivatives :

  • Research by Gimazetdinov et al. (2016) focused on the hydroxymethylation of bicyclic allylsilane to synthesize new chiral blocks for cyclopentanoids, utilizing reactions that proceed via SE2' mechanism (Gimazetdinov et al., 2016).